Cas no 1093092-08-0 (2-chloro-6-(1-piperazinyl)-Benzonitrile)

• Product Name: 2-chloro-6-(1-piperazinyl)-Benzonitrile
• CAS No: 1093092-08-0
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• MDL: MFCD11037424
• CID: 1098521
• PubChem ID: 62501061
• Update Time: 2025-04-20

2-chloro-6-(1-piperazinyl)-Benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(1-piperazinyl)-Benzonitrile
• 2-chloro-6-piperazin-1-ylbenzonitrile
• GS1533
• AKOS011790688
• WS-00873
• SCHEMBL25003289
• D85567
• 1093092-08-0
• 2-chloro-6-(piperazin-1-yl)benzonitrile

• MDL： MFCD11037424
• Inchi： 1S/C11H12ClN3/c12-10-2-1-3-11(9(10)8-13)15-6-4-14-5-7-15/h1-3,14H,4-7H2
• InChI Key： DBIJKTITDDKLSP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C#N)N1CCNCC1

Computed Properties

• Exact Mass: 221.0719751g/mol
• Monoisotopic Mass: 221.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 39.1Ų